7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline
Overview
Description
7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline, also known as TFMQ or TFQ, is a synthetic compound that has been of interest to researchers due to its potential use in pharmaceuticals.
Scientific Research Applications
7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline has been studied for its potential use as an anticancer agent. In vitro studies have shown that 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline inhibits the growth of several cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Mechanism of Action
7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline exerts its anticancer effects through multiple mechanisms. One of the primary mechanisms is the inhibition of tubulin polymerization, which is necessary for cell division. 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline also induces oxidative stress in cancer cells, leading to DNA damage and apoptosis.
Biochemical and Physiological Effects:
7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline has been shown to have low toxicity in normal cells, indicating its potential as a selective anticancer agent. In addition to its anticancer effects, 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline has been shown to have anti-inflammatory effects in vitro.
Advantages and Limitations for Lab Experiments
One advantage of 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline is its selectivity for cancer cells, which reduces the potential for side effects. However, its low solubility in water can make it difficult to work with in lab experiments.
Future Directions
Future research on 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline could focus on improving its solubility and developing more efficient synthesis methods. Additionally, 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline could be studied in combination with other anticancer agents to enhance its effectiveness. Further studies could also explore the potential anti-inflammatory effects of 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline in vivo.
Synthesis Methods
7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline can be synthesized through a multistep process starting with the reaction of 2,4-difluoroaniline and 2,3-epoxypropyl trifluoromethanesulfonate. This reaction yields 2,4-difluoro-N-(oxiran-2-ylmethyl)aniline, which can then be reacted with 2-chloro-6-nitroquinoline to yield 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline.
properties
IUPAC Name |
7-(oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F3NO2/c14-13(15,16)12-4-2-8-1-3-9(5-11(8)17-12)18-6-10-7-19-10/h1-5,10H,6-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEEGHDGFTFDGRN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)COC2=CC3=C(C=C2)C=CC(=N3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(o-tolyl)-4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxamide oxalate](/img/structure/B2494715.png)
![N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide](/img/structure/B2494722.png)
![2-(2-Ethoxyethyl)-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione](/img/structure/B2494723.png)
![N-[[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide](/img/structure/B2494736.png)